12-(1H-1,2,3-benzotriazol-1-yl)-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraene

• IUPAC Name: 12-(benzotriazol-1-yl)-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene
• InChI: InChI=1S/C16H13N5S/c1-9-17-15(21-12-7-3-2-6-11(12)19-20-21)14-10-5-4-8-13(10)22-16(14)18-9/h2-3,6-7H,4-5,8H2,1H3
• InChI Key: YVZOSDCFEJWUOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C3=C(CCC3)SC2=N1)N4C5=CC=CC=C5N=N4
• Molecular Formula: C16H13N5S
• Molecular Weight: 307.4 g/mol

Description

Benzotriazole is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole.

Synthesis Analysis

The synthesis of benzotriazole involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups.

Molecular Structure Analysis

Benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers A and B. Various structural analyses with UV, IR and 1 H-NMR spectra indicate that tautomer A is dominant.

Chemical Reactions Analysis

Benzotriazole (BtH) reacts with aromatic aldehydes (ArCHO) in the presence of ethanol to give benzotriazole-based N,O-acetals.

Physical And Chemical Properties Analysis

Benzotriazole is a white-to-light tan solid. It has a molar mass of 119.127 g·mol −1, a density of 1.36 g/mL, a melting point of 100 °C, and a boiling point of 350 °C. It is soluble in water at 20 g/L.

Mechanism of Action

Not only can it act either as an acid or base, it can also bind to other species, utilizing the lone pair electrons. Applying this property, the BTA can form a stable coordination compound on a copper surface and behave as a corrosion inhibitor.

Safety and Hazards

Benzotriazole is labeled with the signal word Warning. It has hazard statements H302, H319, H332, H411, H412, which indicate that it is harmful if swallowed, causes serious eye irritation, harmful if inhaled, toxic to aquatic life with long lasting effects, and harmful to aquatic life.

Future Directions

As for future directions, benzotriazole and its derivatives continue to be of interest in various fields due to their versatile properties. They are used in a variety of applications, for instance, as corrosion inhibitors for copper.